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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the detonation properties of Ammonium
Dinitramide (ADN) and Research Department eXplosive (RDX), two prominent energetic
materials. This document is intended to serve as a valuable resource for researchers and
scientists in the field of energetic materials, offering a side-by-side look at their performance
characteristics based on experimental data.

Ammonium dinitramide is a high-performance oxidizer, notable for being chlorine-free, which
makes it a more environmentally friendly alternative to ammonium perchlorate.[1] RDX, or
cyclotrimethylenetrinitramine, is a well-established and powerful high explosive widely used in
military and industrial applications.[2][3] Understanding the distinct detonation properties of
these two compounds is crucial for the development of new energetic formulations with tailored
performance and safety characteristics.

Quantitative Detonation Properties

The following table summarizes the key detonation and sensitivity properties of ADN and RDX
based on available experimental data. It is important to note that these properties can be
influenced by factors such as the explosive's density, particle size, and confinement.
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Property ADN RDX

Crystal Density (g/cm3) ~1.82 (Theoretical) 1.816[2]

] ] 6,000 (at 1.72 g/cm3 and
Detonation Velocity (m/s) ) 8,750 (at 1.767 g/cm?3)[2][5]
100mm diameter)[4]

] Not widely reported for pure
Detonation Pressure (GPa) ADN ~34 (at 1.767 g/cm3)[5]

Not widely reported for pure

Heat of Explosion (kJ/k 5,723[2
p (kJ/kg) ADN (2]
o 1.12 GPa (Critical Pressure of
Impact Sensitivity (N-m or J) o 7.5[2]
Initiation)[1]
o o Not widely reported for pure
Friction Sensitivity (N) 120[2]

ADN

Experimental Protocols

The determination of the detonation properties listed above relies on a suite of standardized
experimental tests. Below are detailed methodologies for key experiments.

Detonation Velocity Measurement

The velocity at which a detonation wave propagates through an explosive is a primary measure
of its performance. Several methods are employed for this measurement.[6][7]

Dautriche Method:[8][9]

An explosive charge of a known length is prepared.

Two detonating cords with a known, consistent detonation velocity are inserted into the
charge at a precisely measured distance apart.

The other ends of the two cords are placed together on a lead or steel witness plate.

The main charge is initiated at one end.
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e The detonation of the main charge initiates the two detonating cords at slightly different
times.

e The two detonation waves in the cords travel towards each other and collide, creating a
distinct mark on the witness plate.

» By measuring the position of this collision mark relative to the initial positions of the cords,
and knowing the detonation velocity of the cords, the detonation velocity of the main charge
can be calculated.

Optical and Fiber-Optic Methods:[7][10]
o Optical fibers are placed at precise intervals along the length of the explosive charge.
e The explosive is initiated at one end.

» As the detonation front passes each fiber, the intense light and shock wave cause a
measurable change in the light signal transmitted through the fiber.

e These changes are recorded by high-speed cameras or photodetectors connected to an
oscilloscope.

e The time of arrival of the detonation front at each fiber is recorded.

o Knowing the distance between the fibers and the time difference of arrival, the detonation
velocity is calculated (Velocity = Distance / Time).

Detonation Pressure Measurement

Detonation pressure is the immense pressure generated at the detonation front. The plate dent
test is a common method for its estimation.[11][12]

Plate Dent Test:[13][14]
o Acylindrical charge of the explosive material with a specific diameter and length is prepared.

e The charge is placed on a standardized steel "witness" plate of known thickness and
hardness.
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The explosive is initiated from the top.

The detonation creates a dent in the witness plate.

The depth of this dent is carefully measured using a calibrated depth gauge.

The measured dent depth is then compared to a standard curve that correlates dent depth
with the known detonation pressures of a range of well-characterized explosives. This allows
for the determination of the test explosive's detonation pressure.

Sensitivity to Mechanical Stimuli

The sensitivity of an explosive to impact and friction is a critical safety parameter.

Impact Sensitivity (BAM Fallhammer Test):[4][15]

A small, precisely measured amount of the explosive sample is placed on the anvil of the
fallhammer apparatus.

A specified weight is dropped from a known height onto a striker pin in contact with the
sample.

The test is repeated multiple times at various drop heights.

The result is typically reported as the drop height at which there is a 50% probability of
initiation (explosion, flame, or audible report), or as the minimum energy (in Joules) required
to cause initiation.

Friction Sensitivity (BAM Friction Test):[4][16]

A small sample of the explosive is placed on a porcelain plate.

A weighted porcelain pin is placed on top of the sample.

The porcelain plate is then moved back and forth under the weighted pin in a standardized
manner.

The test is conducted with different loads on the pin.
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» The friction sensitivity is reported as the smallest load under which an explosion, flame, or
crackling is observed in at least one out of six trials.

Performance Comparison and Logical Relationships

The performance of an explosive is intrinsically linked to its physical and chemical properties.
The following diagram illustrates the key factors influencing the detonation performance of ADN
and RDX and their relationship.
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Caption: Factors influencing explosive performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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